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Compound of Interest

Compound Name: Acid red 405

Cat. No.: B12370835

An In-depth Technical Guide to Acid Red 405
(CAS 83833-37-8)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Acid Red 405, identified by CAS number 83833-37-8, is a monoazo chromium complex dye.
This technical guide provides a comprehensive review of the currently available scientific and
technical literature on Acid Red 405. The document covers its chemical and physical
properties, primary applications in the textile industry, and available toxicological data. Detailed
experimental protocols for textile dyeing and subsequent analytical procedures for chromium
content are presented. Due to a lack of published research, its application in drug development
and biological signaling pathways could not be documented. This guide aims to be a
foundational resource for professionals requiring detailed technical information on this specific
chemical compound.

Chemical and Physical Properties

Acid Red 405 is a complex organometallic compound, specifically a chromium (1) complex of
an azo dye. Its chemical structure and properties are summarized in the tables below.
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Identifier Value

disodium chromate(2-), [2,4-dihydro-4-[(2-
hydroxy-4-nitrophenyl)azo]-5-methyl-2-phenyl-
Chemical Name 3H-pyrazol-3-onato(2-)] [4-[(4,5-dihydro-3-
methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)azo]-3-
hydroxy-1-naphthalenesulfonato(3-)]-

CAS Number 83833-37-8
Molecular Formula C36H24CrNoNaz209S2*
Molecular Weight 856.67 g/mol
Color Red
Form Powder
| Synonyms ||| :--- | | C.I. Acid Red 405 | | Acid Red S-B | | Neutral Complex Red SB | |

Lanacron Bordeaux S-B | | Ostalan Bordeaux SB |

Applications

The primary application of Acid Red 405 is in the textile industry as a dye for protein and
polyamide fibers.

o Textile Dyeing: It is used for dyeing wool, silk, and nylon, providing a bluish-red hue with
good fastness properties. It is particularly suitable for medium to dark shades.

e Other Industrial Uses: There are mentions of its use in dyeing leather and paper, as well as
in the formulation of some cosmetics.

o Fluorescent Marker: Some commercial suppliers list it as a fluorescent dye, suggesting
potential applications as a fluorescent marker. However, specific applications in research or
diagnostics are not well-documented in scientific literature.[1] One of its noted applications is
for sea markers that are fluorescent, aiding in aerial reconnaissance searches, and for
exploring fluorescent groundwater.[1]

Quantitative Data
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A study on the ecological quality control of chromium-complex acid dyes provides guantitative
data on the chromium content of commercial Acid Red 405 samples.

Parameter Value Method of Analysis

Inductively Coupled Plasma-
Total Chromium (Cr) Content 15,271 - 45,677 mg/kg Optical Emission Spectrometry
(ICP-OES) after acid digestion

Solid Phase Extraction

Free Chromium (Cr) Content 193 - 4048 mg/kg
followed by ICP-OES

) Solid Phase Extraction
Free Hexavalent Chromium

2.35-16.2 mg/kg followed by lon
(Cr(VI)) Content
Chromatography
Extractable Chromium from Extraction with artificial sweat
0.28 - 3.95 mg/kg ]
Dyed Nylon solution followed by ICP-OES

Data sourced from "Study on analytical scheme for human ecological quality control of
chromium-complex acid dyes".

Experimental Protocols
General Synthesis of 1:2 Chromium-Complex Azo Dyes

While a specific synthesis protocol for Acid Red 405 is not detailed in the available literature, a
general method for preparing similar 1:2 chromium-complex azo dyes involves a multi-step
process.
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General Synthesis Workflow
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Caption: General synthesis workflow for chromium-complex azo dyes.
Protocol:

o Diazotization: An aromatic amine is treated with a source of nitrous acid (e.g., sodium nitrite
and a mineral acid) at low temperatures (0-5 °C) to form a diazonium salt.

¢ Azo Coupling: The diazonium salt is reacted with a coupling component (e.g., a phenal,
naphthol, or pyrazolone derivative) to form the azo dye. The pH of the reaction is critical and
is adjusted based on the specific coupling component.

» Metallization: The azo dye is then reacted with a chromium (lll) salt, such as chromium (lII)
sulfate or chromium (Ill) chloride, typically at elevated temperatures and controlled pH. The
stoichiometry is controlled to favor the formation of the 1:2 complex (two dye molecules per
chromium ion).
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Isolation and Purification: The resulting metal-complex dye is isolated by filtration, washed to
remove unreacted starting materials and salts, and then dried.

Dyeing Protocol for Nylon Fabric

The following protocol is adapted from the study on the ecological quality control of chromium-

complex acid dyes.

Caption: Experimental workflow for dyeing nylon fabric with Acid Red 405.

Protocol:

Pre-treatment: The nylon fabric is first washed with a non-ionic surfactant to remove any
impurities and then rinsed thoroughly with deionized water.

Dye Bath Preparation: A dye bath is prepared with the desired concentration of Acid Red
405 in deionized water. The pH of the bath is adjusted to approximately 4 using a suitable
acid (e.g., acetic acid).

Dyeing Process: The pre-treated fabric is immersed in the dye bath. The temperature is
gradually raised to 80-100 °C and held for a specified time (e.g., 60 minutes) to allow for dye
penetration and fixation.

Rinsing: After dyeing, the fabric is rinsed with water to remove unfixed dye from the surface.

After-treatment: An after-treatment with a fixing agent (e.g., a cationic fixing agent) is
performed to improve the wet fastness properties. This is typically done in a fresh bath at an
elevated temperature.

Final Rinse and Dry: The fabric is given a final rinse and then dried.

Analytical Protocol for Chromium Content

The following is a summary of the analytical protocol for determining the total, free, and

hexavalent chromium content in Acid Red 405 and the extractable chromium from dyed

fabrics.
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Chromium Analysis Workflow
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Caption: Analytical workflow for the determination of chromium species.
Protocol:

o Total Chromium: A sample of the dye is subjected to strong acid digestion (e.g., with nitric
acid and hydrochloric acid) to break down the organic matrix. The resulting solution is then
analyzed by ICP-OES.

e Free Chromium: The dye is dissolved in a suitable solvent (e.g., methanol) and passed
through a C18 solid-phase extraction (SPE) column. The eluate, containing the free
chromium, is collected and analyzed by ICP-OES for total free chromium and by ion
chromatography for free hexavalent chromium.

o Extractable Chromium: The dyed fabric is extracted with an artificial sweat solution at a
controlled temperature and pH. The extract is then analyzed by ICP-OES to determine the
amount of chromium that has leached from the fabric.

Toxicological Information

The available Material Safety Data Sheets (MSDS) provide the following toxicological
information:
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e Acute Toxicity: Harmful if swallowed. May cause gastrointestinal irritation.

o Skin and Eye Irritation: May cause skin and eye irritation upon contact.

o Respiratory Irritation: Inhalation of the powder may cause respiratory tract irritation.
o Chronic Effects: No specific data on long-term exposure is available.

» Carcinogenicity and Mutagenicity: There is no conclusive data available from major
regulatory bodies (IARC, NTP, OSHA) on the carcinogenicity of Acid Red 405. However, as
a chromium-containing compound, caution is advised.

Use in Drug Development and Biological Signhaling

A thorough review of the scientific literature did not yield any studies on the application of Acid
Red 405 in drug development or its interaction with biological signaling pathways. While some
azo dyes have been investigated for their biological activities, there is no specific research
available for Acid Red 405 in this context. Its classification as a "fluorescent dye" by some
suppliers suggests a potential for use in biological imaging, but no published research has
been found to support this.

Conclusion

Acid Red 405 is a well-established chromium-complex azo dye with its primary application in
the textile industry. The available literature provides a good understanding of its chemical
nature, its use in dyeing, and methods for analyzing its chromium content. However, there is a
significant lack of publicly available scientific research on its spectroscopic properties, a
detailed synthesis protocol, and, most notably, any applications in the fields of drug
development, biological signaling, or advanced material science. For researchers and scientists
in these latter fields, Acid Red 405 remains a compound with uninvestigated potential. Further
research would be needed to explore any utility beyond its current industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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